MM-102 MM-102 MM-102 is a novel potent inhibitor of MLL1/WDR5 protein-protein interaction.
Brand Name: Vulcanchem
CAS No.: 1417329-24-8
VCID: VC0535837
InChI: InChI=1S/C35H49F2N7O4/c1-5-34(6-2,43-29(45)22(3)4)31(47)41-27(10-9-21-40-33(38)39)30(46)44-35(19-7-8-20-35)32(48)42-28(23-11-15-25(36)16-12-23)24-13-17-26(37)18-14-24/h11-18,22,27-28H,5-10,19-21H2,1-4H3,(H,41,47)(H,42,48)(H,43,45)(H,44,46)(H4,38,39,40)/t27-/m0/s1
SMILES: CCC(CC)(C(=O)NC(CCCN=C(N)N)C(=O)NC1(CCCC1)C(=O)NC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)NC(=O)C(C)C
Molecular Formula: C35H49F2N7O4
Molecular Weight: 669.8188

MM-102

CAS No.: 1417329-24-8

Inhibitors

VCID: VC0535837

Molecular Formula: C35H49F2N7O4

Molecular Weight: 669.8188

Purity: >98% (or refer to the Certificate of Analysis)

MM-102 - 1417329-24-8

CAS No. 1417329-24-8
Product Name MM-102
Molecular Formula C35H49F2N7O4
Molecular Weight 669.8188
IUPAC Name N-[bis(4-fluorophenyl)methyl]-1-[[(2S)-5-(diaminomethylideneamino)-2-[[2-ethyl-2-(2-methylpropanoylamino)butanoyl]amino]pentanoyl]amino]cyclopentane-1-carboxamide
Standard InChI InChI=1S/C35H49F2N7O4/c1-5-34(6-2,43-29(45)22(3)4)31(47)41-27(10-9-21-40-33(38)39)30(46)44-35(19-7-8-20-35)32(48)42-28(23-11-15-25(36)16-12-23)24-13-17-26(37)18-14-24/h11-18,22,27-28H,5-10,19-21H2,1-4H3,(H,41,47)(H,42,48)(H,43,45)(H,44,46)(H4,38,39,40)/t27-/m0/s1
Standard InChIKey RZKSQRIPRKWVBU-MHZLTWQESA-N
SMILES CCC(CC)(C(=O)NC(CCCN=C(N)N)C(=O)NC1(CCCC1)C(=O)NC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)NC(=O)C(C)C
Appearance Solid powder
Description MM-102 is a novel potent inhibitor of MLL1/WDR5 protein-protein interaction.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms MM-102; MM102; MM 102
Reference 1: Zhang Z, Zhai Y, Ma X, Zhang S, An X, Yu H, Li Z. Down-Regulation of H3K4me3 by MM-102 Facilitates Epigenetic Reprogramming of Porcine Somatic Cell Nuclear Transfer Embryos. Cell Physiol Biochem. 2018;45(4):1529-1540. doi: 10.1159/000487579. Epub 2018 Feb 16. PubMed PMID: 29466785.
2: Sun Z, Yu X, Chen W, Yang Q, Song Y, Zhou J, Jiang H. Costal Cartilage Assessment in Surgical Timing of Microtia Reconstruction. J Craniofac Surg. 2017 Sep;28(6):1521-1525. doi: 10.1097/SCS.0000000000003751. PubMed PMID: 28692518.
3: Weirich S, Kudithipudi S, Jeltsch A. Somatic cancer mutations in the MLL1 histone methyltransferase modulate its enzymatic activity and dependence on the WDR5/RBBP5/ASH2L complex. Mol Oncol. 2017 Apr;11(4):373-387. doi: 10.1002/1878-0261.12041. Epub 2017 Mar 10. PubMed PMID: 28182322; PubMed Central PMCID: PMC5527479.
4: Venner C, Selton-Suty C, Huttin O, Erpelding ML, Aliot E, Juillière Y. Right ventricular dysfunction in patients with idiopathic dilated cardiomyopathy: Prognostic value and predictive factors. Arch Cardiovasc Dis. 2016 Apr;109(4):231-41. doi: 10.1016/j.acvd.2015.10.006. Epub 2016 Jan 15. PubMed PMID: 26782624.
5: Liu XP, Wang JF, Qian FY, Wang Y, Chen CJ, Shen YL. [Effect of Increasing Organic Loading Rate on the Formation and Stabilization Process of Aerobic Granular Sludge]. Huan Jing Ke Xue. 2015 Sep;36(9):3352-7. Chinese. PubMed PMID: 26717698.
6: Cai M, Bompada P, Atac D, Laakso M, Groop L, De Marinis Y. Epigenetic regulation of glucose-stimulated osteopontin (OPN) expression in diabetic kidney. Biochem Biophys Res Commun. 2016 Jan 1;469(1):108-113. doi: 10.1016/j.bbrc.2015.11.079. Epub 2015 Nov 22. PubMed PMID: 26592666.
7: Karatas H, Townsend EC, Cao F, Chen Y, Bernard D, Liu L, Lei M, Dou Y, Wang S. High-affinity, small-molecule peptidomimetic inhibitors of MLL1/WDR5 protein-protein interaction. J Am Chem Soc. 2013 Jan 16;135(2):669-82. doi: 10.1021/ja306028q. Epub 2012 Dec 27. PubMed PMID: 23210835; PubMed Central PMCID: PMC5180416.
8: Chaluvadi S, Hotchkiss AT Jr, Call JE, Luchansky JB, Phillips JG, Liu L, Yam KL. Protection of probiotic bacteria in a synbiotic matrix following aerobic storage at 4 °C. Benef Microbes. 2012 Sep;3(3):175-87. doi: 10.3920/BM2012.0005. PubMed PMID: 22968408.
9: Priya SR, D'Cruz AK, Pai PS. Cut margins and disease control in oral cancers. J Cancer Res Ther. 2012 Jan-Mar;8(1):74-9. doi: 10.4103/0973-1482.95178. PubMed PMID: 22531518.
10: Ammar DA, Hamweyah KM, Kahook MY. Antioxidants Protect Trabecular Meshwork Cells From Hydrogen Peroxide-Induced Cell Death. Transl Vis Sci Technol. 2012 May 31;1(1):4. eCollection 2012. PubMed PMID: 24049700; PubMed Central PMCID: PMC3763872.
11: Wang S, Xiong J, Zhan C, Wang A, Chen Y, Jiang Q, Qiu Y. The anatomy of proximal femoral autografts for pelvic reconstruction: a cadaveric study. Surg Radiol Anat. 2012 May;34(4):305-9. doi: 10.1007/s00276-011-0914-7. Epub 2011 Dec 3. PubMed PMID: 22139395.
12: Zhang XJ, Chen DX, Xu HH, Zhao ML, Fang N, Du H, Zhou YS, Cheng ML, Yuan W, Jiang L, Xiao H, Wa QB, Liu LM, Liu J, Waalkes MP. Increased glycophorin A somatic cell variant frequency in arsenic-exposed patients of Guizhou, China. Toxicol Lett. 2006 Nov 1;167(1):47-53. Epub 2006 Sep 1. PubMed PMID: 17029826.
13: Burling D, Halligan S, Roddie ME, McQuillan J, Honeyfield L, Amin H, Dehmeshki J, Taylor SA, McFarland EG. Computed tomography colonography: automated diameter and volume measurement of colonic polyps compared with a manual technique--in vitro study. J Comput Assist Tomogr. 2005 May-Jun;29(3):387-93. PubMed PMID: 15891512.
14: Delić A, Kucinić M, Bucar M, Lazar B, Mrakovcić M. Morphometric and meristic characteristics of the goldside loach Sabanejewia balcanica (Cobitidae) in Central Croatia. Folia Biol (Krakow). 2003;51 Suppl:33-8. PubMed PMID: 15303337.
15: Matsunaga K, Morita I, Oguchi Y, Fujii T, Yoshikumi C, Nomoto K. [Competitive effect of PSK against the immunosuppressive effect induced in the sera of mice bearing syngeneic tumors]. Gan To Kagaku Ryoho. 1986 Dec;13(12):3461-7. Japanese. PubMed PMID: 3789757.
16: Toge T, Hamamoto S, Nakane H, Seto Y, Itagaki E, Hattori T. The enhancement of tumor cell susceptibility to macrophage binding and cytolysis by p-aminobenzoic acid-N-xyloside sodium salt (K-247). Int J Immunopharmacol. 1984;6(1):55-9. PubMed PMID: 6609891.
PubChem Compound 54766613
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator